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For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a detailed guide for utilizing the Z-YVAD-pNA colorimetric
assay to measure the activity of caspase-1, a key enzyme in inflammatory signaling pathways.

Introduction

Caspase-1, also known as Interleukin-1p3 Converting Enzyme (ICE), is a cysteine protease that
plays a crucial role in the innate immune response. Its activation is a hallmark of the assembly
of multiprotein complexes called inflammasomes. Once activated, caspase-1 cleaves the
precursor forms of pro-inflammatory cytokines, interleukin-13 (IL-1p) and interleukin-18 (IL-18),
into their mature and active forms.[1][2] The Z-YVAD-pNA assay is a widely used method to
quantify caspase-1 activity. This assay utilizes a synthetic tetrapeptide substrate, Z-Tyr-Val-Ala-
Asp (Z-YVAD), which mimics the caspase-1 cleavage site in its natural substrates. The Z-YVAD
peptide is conjugated to a chromophore, p-nitroaniline (pNA). When caspase-1 cleaves the
substrate at the aspartate residue, the colorless pNA is released and produces a yellow color
that can be quantified by measuring its absorbance at 405 nm. The amount of pNA released is
directly proportional to the caspase-1 activity in the sample.

Principle of the Z-YVAD-pNA Assay

The Z-YVAD-pNA assay is based on the enzymatic cleavage of the synthetic substrate by
active caspase-1.
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Z-YVAD-pNA Assay Principle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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